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Abstract

This technical guide provides a comprehensive overview of the available information on 2-(3-
Methoxypropyl)phenol (CAS Number: 116087-10-6). A thorough investigation of public
databases and scientific literature reveals a significant scarcity of experimental data for this
specific compound. To address this, the guide presents the available identifiers and computed
properties for 2-(3-Methoxypropyl)phenol. In addition, this document provides detailed
experimental data for the closely related and well-studied isomer, 2-Methoxy-4-propylphenol
(CAS Number: 2785-87-7), also known as dihydroeugenol, to serve as a valuable reference for
potential properties and characteristics. The guide also includes a summary of the general
biological activities of methoxyphenols as a class of compounds, a proposed theoretical
synthetic pathway for 2-(3-Methoxypropyl)phenol, and visualizations to aid in understanding
its structure and the context of the available data.

Introduction

2-(3-Methoxypropyl)phenol is a substituted phenol of interest in various fields of chemical and
pharmaceutical research. However, publicly accessible, experimentally verified data on its
physicochemical properties, spectroscopic characteristics, and biological activity is
exceptionally limited. This guide aims to consolidate the existing information and provide a
practical resource for researchers by leveraging data from a structurally similar isomer and the
broader class of methoxyphenols.
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Compound Identification and Properties
2-(3-Methoxypropyl)phenol (CAS: 116087-10-6)

There is a notable lack of experimentally determined data for 2-(3-Methoxypropyl)phenol in
the public domain. The information available is primarily computational.

Table 1: Identifiers and Computed Properties of 2-(3-Methoxypropyl)phenol

Identifier Value Source
CAS Number 116087-10-6 Guidechem[1]
IUPAC Name 2-(3-methoxypropyl)phenol Guidechem[1]
Molecular Formula C10H1402 Guidechem[1]
Molecular Weight 166.22 g/mol Guidechem[1]
INChl=1S/C10H1402/c1-12-8-
InChl 4-6-9-5-2-3-7-10(9)11/h2- Guidechem[1]
3,5,7,11H,4,6,8H2,1H3
ZIZHFHJIRQIYLAK- _
InChlKey Guidechem[1]
UHFFFAOYSA-N
Canonical SMILES COcCccc1=Ccc=Ccc=C10 Guidechem[1]
Topological Polar Surface Area  29.5 A2 Guidechem[1]
Complexity 114 Guidechem[1]
Hydrogen Bond Donor Count 1 Guidechem[1]
Hydrogen Bond Acceptor )
2 Guidechem[1]
Count
Rotatable Bond Count 4 Guidechem[1]

Diagram 1: Chemical Structure of 2-(3-Methoxypropyl)phenol

Caption: Chemical structure of 2-(3-Methoxypropyl)phenol.
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Comparative Data: 2-Methoxy-4-propylphenol (CAS:
2785-87-7)

Given the limited data on 2-(3-Methoxypropyl)phenol, we present experimental data for its
isomer, 2-Methoxy-4-propylphenol (dihydroeugenol), to provide a basis for comparison and
potential estimation of properties.

Table 2: Physicochemical Properties of 2-Methoxy-4-propylphenol

Property Value Source

Boiling Point 239 -241°C Chem-Impex[2]
Density 1.038 g/mL at 25 °C Sigma-Aldrich[3]
Refractive Index n20/D 1.522 Sigma-Aldrich[3]
Appearance Colorless liquid Chem-Impex[2]

Table 3: Spectroscopic Data of 2-Methoxy-4-propylphenol

Data Type Summary of Findings Source

Available through the NIST
Mass Spectrum NIST WebBook[4]
WebBook.

Available through the NIST
IR Spectrum NIST WebBook[4]
WebBook.

Spectra available in various
1H NMR SpectraBase[5]
databases.

Spectra available in various
13C NMR SpectraBase[5]
databases.

Experimental Protocols

A validated experimental protocol for the synthesis of 2-(3-Methoxypropyl)phenol is not
readily available in the reviewed literature. However, a general synthetic approach can be
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proposed based on established organic chemistry principles.

Theoretical Synthesis of 2-(3-Methoxypropyl)phenol

A potential synthetic route could involve the following conceptual steps:

» Alkylation of a protected phenol: Starting with a suitable protected 2-halophenol (e.g., 2-
bromophenol with a protected hydroxyl group), a Grignard reaction with 3-methoxypropy!
bromide could be employed to introduce the C3 side chain.

o Deprotection: Removal of the protecting group from the phenolic hydroxyl would yield the
final product.

It is crucial to note that this is a theoretical pathway and would require significant experimental
optimization and validation.

Biological Activity and Signaling Pathways
2-(3-Methoxypropyl)phenol

No specific studies on the biological activity or the signaling pathways associated with 2-(3-
Methoxypropyl)phenol were identified.

General Biological Activities of Methoxyphenols

Methoxyphenols as a class of compounds have been investigated for a range of biological
activities, which may provide some indication of the potential properties of 2-(3-
Methoxypropyl)phenol.

o Antioxidant Activity: Many methoxyphenols exhibit significant antioxidant and radical-
scavenging properties.[4][6] This activity is often attributed to the hydrogen-donating ability of
the phenolic hydroxyl group.

» Anti-inflammatory Effects: Several methoxyphenolic compounds have demonstrated anti-
inflammatory activity.[1][7][8] For instance, they have been shown to inhibit the expression of
various inflammatory mediators in human airway cells.[1][7][8] The mechanisms can involve
the inhibition of cyclooxygenase (COX) enzymes and modulation of signaling pathways like
NF-kB.[6][9]
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» Antimicrobial Properties: Certain natural methoxyphenols have been found to possess
antimicrobial activity against foodborne pathogens and spoilage bacteria.[10][11][12]

» Neuroprotective Effects: Some phenolic compounds have shown neuroprotective potential in
various in vitro and in vivo models of neurodegenerative diseases, often linked to their
antioxidant and anti-inflammatory capacities.[13][14][15] They may act by reducing oxidative
stress and modulating signaling pathways involved in neuronal survival.[14][16][17]

Diagram 2: Data Availability Workflow
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Caption: Workflow illustrating the data collection and analysis process.

Conclusion
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This technical guide consolidates the currently available information for 2-(3-
Methoxypropyl)phenol. The significant lack of experimental data underscores the need for
further research to fully characterize this compound. The inclusion of comprehensive data for
the related isomer, 2-Methoxy-4-propylphenol, provides a valuable point of reference for
researchers. The general biological activities of methoxyphenols suggest that 2-(3-
Methoxypropyl)phenol may possess antioxidant, anti-inflammatory, and other beneficial
properties, warranting future investigation into its potential therapeutic applications.
Researchers are encouraged to use the information presented herein as a foundation for
designing and conducting further experimental studies.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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